Cas no 3615-56-3 (D-Sorbose)

D-Sorbose Properties

Names and Identifiers

• d-Sorbose
• D-(+)-Sorbose
• D(+)-Sorbose
• (3R,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
• keto-D-sorbose
• JJ09461NJS
• xylo-Hexulose
• Sorbose, D-
• D-Sor
• D-xylo-hex-2-ulose
• BIFS0114
• BJHIKXHVCXFQLS-PYWDMBMJSA-N
• D-XYLO-2-HEXULOSE
• AKOS015915453
• MFCD00151095
• HY-W145497
• GEO-04667
• Sorbose (VAN)
• Sorbinose
• 2074739-93-6
• Q27108962
• D-(+)-Sorbose, >=99%
• UNII-JJ09461NJS
• 3615-39-2
• NS00082389
• EINECS 222-796-0
• DTXSID101018679
• CS-0214431
• 3615-56-3
• C01452
• A874416
• CHEBI:13022
• SCHEMBL762
• +Expand

• MDL： MFCD00151095
• InChIKey： BJHIKXHVCXFQLS-PYWDMBMJSA-N
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6+/m1/s1
• SMILES： O([H])[C@]([H])([C@]([H])(C(C([H])([H])O[H])=O)O[H])[C@@]([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 180.06300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 180.063
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.8
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: -3.37720
• PSA: 118.22000
• Refractive Index: 1.6170 (estimate)
• Boiling Point: 232.96°C (rough estimate)
• Melting Point: 157.0 to 160.0 deg-C
• Flash Point: 301.5±26.6 °C
• Color/Form: No data available
• Solubility: Uncertain
• Density: 1.2805 (rough estimate)

D-Sorbose Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

D-Sorbose Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%